Cas no 63450-34-0 (Carbonic acid, methyl octyl ester)
63450-34-0 structure
Product Name:Carbonic acid, methyl octyl ester
CAS No:63450-34-0
MF:C10H20O3
MW:188.264003753662
CID:426392
PubChem ID:6421218
Update Time:2025-04-19
Carbonic acid, methyl octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, methyl octyl ester
- methyl octyl carbonate
- 63450-34-0
- DTXSID10423605
- SCHEMBL167696
- Methyl 1-Octyl Carbonate
-
- Inchi: 1S/C10H20O3/c1-3-4-5-6-7-8-9-13-10(11)12-2/h3-9H2,1-2H3
- InChI Key: MKSDSFWGKQOBHN-UHFFFAOYSA-N
- SMILES: O(C(=O)OC)CCCCCCCC
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Carbonic acid, methyl octyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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